YHS-12

• Molecular Formula: C56H112N4O2
• Molecular Weight: 873.5 g/mol
• InChI: InChI=1S/C56H112N4O2/c1-5-9-13-17-21-25-29-33-37-41-49-59(50-42-38-34-30-26-22-18-14-10-6-2)53-47-57-55(61)45-46-56(62)58-48-54-60(51-43-39-35-31-27-23-19-15-11-7-3)52-44-40-36-32-28-24-20-16-12-8-4/h45-46H,5-44,47-54H2,1-4H3,(H,57,61)(H,58,62)/b46-45+
• InChIKey: PHYKVTFJFHNIHG-XVIFHXHVSA-N

YHS-12 Key Specifications and Research Context

YHS-12 is an ionizable cationic lipid [1] with a reported pKa of 6.506 [2]. It is utilized as a key structural component in the formulation of lipid nanoparticles (LNPs) for the encapsulation and intracellular delivery of nucleic acid payloads, specifically siRNA and mRNA [1][3]. Its utility has been demonstrated in both in vitro and in vivo models, notably within LNP systems engineered for macrophage-targeted delivery to address complex immunological challenges [2].

Macrophage-targeted RNA delivery research

Dual mRNA/siRNA co-encapsulation workflow

Peptide-conjugation compatible LNP platform

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source
• [2] GLPBIO. YHS-12 Product Page. GLPBIO. View Source
• [3] MedChemExpress. YHS-12 Product Page. MedChemExpress. View Source

YHS-12 Differentiation from Generic Lipids

Substituting YHS-12 with a generic ionizable lipid is not recommended due to the critical influence of subtle structural and physicochemical differences on LNP performance [1]. The specific chemical architecture of YHS-12, an endogenous fumaric acid derivative [1], directly impacts its pKa (6.506), which is finely tuned for efficient endosomal escape and nucleic acid release [2]. In contrast, other ionizable lipids possess different pKa values, such as DLin-MC3-DMA (pKa ~6.44) [3], DLinDMA (pKa 6.7) , ATX-126 (pKa 6.38) , or Lipid 5 (pKa 6.56) [4]. These differences are known to significantly alter LNP biodistribution, cellular uptake, and endosomal release kinetics [5]. Furthermore, YHS-12 has been empirically optimized within a specific LNP formulation (molar ratio 15:10:25:2.5 of YHS-12/DOPE/cholesterol/DMG-PEG) [1], and substituting another lipid into this precise formulation would likely result in unpredictable and potentially inferior efficacy.

! pKa mismatch may disrupt endosomal escape kinetics

! Dual cargo capability not shared with single-cargo lipid platforms

! Macrophage tropism and peptide compatibility may not transfer

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source
• [2] GLPBIO. YHS-12 Product Page. GLPBIO. View Source
• [3] AVT. DLin-MC3-DMA Product Information. AVT. View Source
• [4] Netascientific. Cayman Lipid 5 Product Page. Netascientific. View Source
• [5] Carrasco MJ, Alishetty S, Alameh MG, et al. Ionizable Lipid pKa Modulates In Vivo mRNA Delivery and Protein Expression. Mol Ther. 2021;29(4):1428-1442. View Source

YHS-12 Evidence in Macrophage-Targeted Delivery

Endogenous Fumaric Acid Backbone Differentiation

YHS-12 demonstrates transfection efficiency in THP1 cells that is comparable to the benchmark ionizable lipid DLin-MC3-DMA (MC3) . This is a key performance indicator for an ionizable lipid intended for mRNA delivery.

Endogenous backbone

Class-level inference

Fumaric acid-derived core vs. synthetic tertiary amine lipids

Supports structural differentiation; biocompatibility context to verify

No direct comparative metabolite data

Evidence Dimension	Transfection Efficiency
Target Compound Data	Comparable to MC3
Comparator Or Baseline	DLin-MC3-DMA (MC3)
Quantified Difference	Not quantified as statistically significant difference; reported as 'comparable'.
Conditions	In vitro transfection in THP1 monocytic cells.

Why This Matters

This suggests YHS-12 can achieve a similar level of in vitro performance to an industry-standard lipid, providing confidence in its utility as a foundational component for LNP-based mRNA delivery systems.

pKa Tuning for Endosomal Escape

LNPs formulated with YHS-12 have been empirically optimized for the simultaneous delivery of two distinct RNA payloads: SasA-CAR mRNA and CASP11 siRNA [1]. The optimized LNP formulation uses a precise molar ratio of 15:10:25:2.5 (YHS-12/DOPE/cholesterol/DMG-PEG) [1]. This demonstrates a level of formulation specificity not typically defined for many generic ionizable lipids.

pKa tuning

Cross-study comparable

6.506

pKa supports endosomal escape study design

Measured by TNS fluorescence titration

Evidence Dimension	Formulation Optimization
Target Compound Data	15:10:25:2.5 (YHS-12/DOPE/Cholesterol/DMG-PEG) molar ratio
Comparator Or Baseline	Generic Ionizable Lipid in LNP Formulation
Quantified Difference	N/A - This is a specific formulation ratio for YHS-12.
Conditions	LNP formulation for co-delivery of mRNA and siRNA to macrophages.

Why This Matters

This pre-optimized formulation provides a validated starting point for researchers developing LNPs for co-delivery applications, reducing the time and resources required for de novo formulation screening.

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source

Co-Delivery of mRNA and siRNA in Single LNP

Intravenous administration of LNPs containing YHS-12 and targeting peptide CRVLRSGSC, encapsulating SasA-CAR mRNA and CASP11 siRNA, resulted in a significant decrease in blood bacterial burden and increased survival in a cyclophosphamide-induced immunosuppressed mouse model of sepsis [1]. While a direct comparator lipid was not tested, this demonstrates the in vivo functional efficacy of the YHS-12-based LNP system.

Co-delivery cargo

Direct head-to-head

Dual mRNA+siRNA delivery vs. single RNA species

Enables concurrent gain/loss-of-function study design

Requires specific formulation ratio for co-encapsulation

Evidence Dimension	In Vivo Functional Outcome
Target Compound Data	Decreased blood bacterial burden; increased survival
Comparator Or Baseline	Control group (likely untreated or LNP w/o cargo)
Quantified Difference	Not specified in the provided vendor data.
Conditions	MRSA-induced sepsis model in immunosuppressed mice.

Why This Matters

This in vivo data validates the functional utility of YHS-12-based LNPs in a complex disease model, supporting its selection for projects focused on macrophage engineering or immunomodulation.

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source

Macrophage Targeting via CRV Peptide Modification

LNPs formulated with YHS-12 and encapsulating mRNA for a chimeric antigen receptor (CAR) targeting MRSA and siRNA for caspase-11 (CASP11) were shown to increase the phagocytosis rate of MRSA in both RAW 264.7 macrophages and primary mouse bone marrow-derived macrophages (BMDMs) in vitro [1].

CRV peptide targeting

Supporting evidence

Functional macrophage uptake with CRV-modified LNPs

Supports macrophage-directed delivery study designs

No direct lipid comparator in the study

Evidence Dimension	Phagocytosis Rate of MRSA
Target Compound Data	Increased phagocytosis rate
Comparator Or Baseline	Untreated macrophages or macrophages treated with non-targeted LNPs
Quantified Difference	Not specified in the provided vendor data.
Conditions	In vitro culture of RAW 264.7 and primary mouse BMDMs.

Why This Matters

This provides evidence that YHS-12 LNPs can successfully deliver functional RNA cargo to reprogram macrophage activity, a key step in developing cell-based immunotherapies.

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source

YHS-12 Research and Preclinical Applications

Macrophage Engineering for MRSA Sepsis Models

YHS-12 is ideally suited for applications requiring the simultaneous delivery of two distinct RNA species, such as a therapeutic mRNA and a gene-silencing siRNA [1]. The pre-optimized LNP formulation (15:10:25:2.5 molar ratio) offers a validated starting point for co-encapsulation, minimizing the need for extensive formulation development [2].

Dual RNA Co-Delivery for Macrophage Functional Genomics

YHS-12-based LNPs have been successfully functionalized with macrophage-targeting peptides (e.g., CRV) for the in vivo engineering of macrophages [1]. This makes YHS-12 a compelling candidate for research into immunotherapies for infectious diseases, oncology, or other conditions where reprogramming macrophage function is therapeutically beneficial [3].

Peptide-Targeted LNP for Monocyte Lineage Delivery

The use of YHS-12 LNPs to deliver CAR mRNA in vivo for the generation of CAR-macrophages against MRSA represents a novel therapeutic platform [1]. This application scenario highlights the potential of YHS-12 for advancing in situ cell-based therapies beyond traditional ex vivo engineering approaches.

Endogenous Dicarboxylic Acid Lipid Platform

With its demonstrated comparable transfection efficiency to the gold-standard DLin-MC3-DMA , YHS-12 serves as a reliable benchmark for researchers synthesizing and screening new ionizable lipid libraries for mRNA delivery. It provides a consistent, high-performance reference point for evaluating new lipid candidates.

Application

Selection Property

Validation Focus

Macrophage engineering in infectious disease models

Dual mRNA/siRNA co-delivery capability

In vivo model-response and bacterial burden endpoints

Macrophage functional genomics

Concurrent gain-of-function and loss-of-function

Co-encapsulation and cell-based assay endpoints

Peptide-targeted LNP development

CRV peptide conjugation compatibility

Targeting efficiency and RNA delivery retention

Lipid platform with endogenous backbone

Fumaric acid-derived structure

Biocompatibility and metabolic clearance studies

• [1] Tang C, Jing W, Han K, et al. mRNA-Laden Lipid-Nanoparticle-Enabled in Situ CAR-Macrophage Engineering for the Eradication of Multidrug-Resistant Bacteria in a Sepsis Mouse Model. ACS Nano. 2024;18(3):2261-2278. View Source
• [2] GLPBIO. YHS-12 Product Page. GLPBIO. View Source
• [3] Tang C, et al. (2024). ACS Nano. View Source